Cas no 17136-28-6 (H-β-ALA-PHE-OH)

H-β-ALA-PHE-OH is a dipeptide composed of β-alanine and L-phenylalanine linked via an amide bond. This compound is of interest in peptide research due to its structural flexibility and potential applications in studying enzyme-substrate interactions, peptide stability, and bioactivity. The inclusion of β-alanine, a non-proteinogenic amino acid, enhances metabolic resistance compared to standard α-amino acid-based peptides. Its synthetic accessibility and well-defined chemical properties make it a useful intermediate in medicinal chemistry and biochemical studies. The presence of the phenylalanine residue provides aromatic character, facilitating UV detection and hydrophobic interactions in analytical and binding studies.

H-β-ALA-PHE-OH structure

Product Name:H-β-ALA-PHE-OH

CAS No:17136-28-6

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:155740

PubChem ID:351820

Update Time:2025-10-22

H-β-ALA-PHE-OH Chemical and Physical Properties

Names and Identifiers

- L-Phenylalanine, b-alanyl-
- 2-(3-aminopropanoylamino)-3-phenylpropanoic acid
- H-β-Ala-Phe-OH
- B-ALA-PHE
- beta-alanyl-phenylalanine
- BETA-ALA-PHE
- H-b-Ala-Phe-OH
- H-BETA-ALA-PHE-OH
- 17136-28-6
- (2S)-2-(3-azaniumylpropanoylamino)-3-phenylpropanoate
- FT-0771458
- NCIOpen2_006042
- NSC-523465
- NSC92175
- SCHEMBL1330423
- NSC523465
- 19771-40-5
- NSC-92175
- DS-001717
- H-β-ALA-PHE-OH
- Inchi： 1S/C12H16N2O3/c13-7-6-11(15)14-10(12(16)17)8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)(H,16,17)
- InChI Key： FLJLAJANCPPHDW-UHFFFAOYSA-N
- SMILES： OC(C(CC1C=CC=CC=1)NC(CCN)=O)=O

Computed Properties

Exact Mass: 236.11618
Monoisotopic Mass: 236.116092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _2.7
Topological Polar Surface Area: 92.4

Experimental Properties

Density: 1.224
Boiling Point: 506.8°Cat760mmHg
Flash Point: 260.3°C
Refractive Index: 1.567
PSA: 92.42

H-β-ALA-PHE-OH Security Information

WGK Germany：3
Storage Condition：−20°C

H-β-ALA-PHE-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I120120-10mg	H-β-ALA-PHE-OH	17136-28-6	10mg	$ 50.00	2022-06-04
TRC	I120120-50mg	H-β-ALA-PHE-OH	17136-28-6	50mg	$ 135.00	2022-06-04
TRC	I120120-100mg	H-β-ALA-PHE-OH	17136-28-6	100mg	$ 210.00	2022-06-04